Cas no 114522-22-4 (1,3,5-Triazine-2,4(1H,3H)-dione,dihydro-1-b-D-ribofuranosyl-)
114522-22-4 structure
Product Name:1,3,5-Triazine-2,4(1H,3H)-dione,dihydro-1-b-D-ribofuranosyl-
CAS No:114522-22-4
MF:C8H13N3O6
MW:247.205322027206
CID:232652
PubChem ID:189213
Update Time:2025-04-19
1,3,5-Triazine-2,4(1H,3H)-dione,dihydro-1-b-D-ribofuranosyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Triazine-2,4(1H,3H)-dione,dihydro-1-b-D-ribofuranosyl-
- DTXSID60921409
- 1-Pentofuranosyl-1,6-dihydro-1,3,5-triazine-2,4-diol
- 114522-22-4
- PD102031
- 1,3,5-triazine-2,4(1h,3h)-dione, 1-b-d-ribofuranosyl-
- 1,3,5-Triazine-2,4(1H,3H)-dione, dihydro-1-beta-D-ribofuranosyl-
- SCHEMBL3114394
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- Inchi: 1S/C8H13N3O6/c12-1-3-4(13)5(14)6(17-3)11-2-9-7(15)10-8(11)16/h3-6,12-14H,1-2H2,(H2,9,10,15,16)/t3-,4-,5-,6-/m1/s1
- InChI Key: QNFUDJQAVSWKDP-KVTDHHQDSA-N
- SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(NC(NC1)=O)=O)O)O
Computed Properties
- Exact Mass: 247.08049
- Monoisotopic Mass: 247.08
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.5
- Topological Polar Surface Area: 131Ų
Experimental Properties
- Density: 1.664
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.615
- PSA: 131.36
1,3,5-Triazine-2,4(1H,3H)-dione,dihydro-1-b-D-ribofuranosyl- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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